Cas no 61140-21-4 (2,4-diamino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide)

• Product Name: 2,4-diamino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide
• CAS No: 61140-21-4
• MF: C₁₃H₁₆N₆O₆
• MW: 352.302742004395
• CID: 954022
• PubChem ID: 323622
• Update Time: 2025-04-19

2,4-diamino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2,4-diamino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-7-oxopyrido[2,3-d]pyrimidine-5-carboxamide
• AC1L890N
• NSC285241
• 61140-21-4
• NSC-285241
• DTXSID10314549

• Inchi： 1S/C13H16N6O6/c14-9-6-3(10(15)24)1-5(21)19(11(6)18-13(16)17-9)12-8(23)7(22)4(2-20)25-12/h1,4,7-8,12,20,22-23H,2H2,(H2,15,24)(H4,14,16,17,18)
• InChI Key： TZGYQWOJOUAEPV-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C(C1N1C(C=C(C(N)=O)C2=C(N)N=C(N)N=C12)=O)O)O

Computed Properties

• Exact Mass: 352.11328
• Monoisotopic Mass: 352.11313225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 211Ų

Experimental Properties

• PSA: 211.14
• LogP: -1.47100